molecular formula C12H16O2S B13641730 2-((3-Hydroxypropyl)thio)-1-(p-tolyl)ethan-1-one

2-((3-Hydroxypropyl)thio)-1-(p-tolyl)ethan-1-one

Cat. No.: B13641730
M. Wt: 224.32 g/mol
InChI Key: JNNXNLOIGSKZJQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-((3-Hydroxypropyl)thio)-1-(p-tolyl)ethan-1-one is a sulfur-containing ketone derivative characterized by a p-tolyl (4-methylphenyl) group linked to an ethanone backbone, with a 3-hydroxypropylthio substituent at the second carbon.

Properties

Molecular Formula

C12H16O2S

Molecular Weight

224.32 g/mol

IUPAC Name

2-(3-hydroxypropylsulfanyl)-1-(4-methylphenyl)ethanone

InChI

InChI=1S/C12H16O2S/c1-10-3-5-11(6-4-10)12(14)9-15-8-2-7-13/h3-6,13H,2,7-9H2,1H3

InChI Key

JNNXNLOIGSKZJQ-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)C(=O)CSCCCO

Origin of Product

United States

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below highlights key structural and physicochemical differences between 2-((3-Hydroxypropyl)thio)-1-(p-tolyl)ethan-1-one and selected analogs:

Compound Name Molecular Formula Molecular Weight Key Substituents Melting Point (°C) Biological Activity
2-((3-Hydroxypropyl)thio)-1-(p-tolyl)ethan-1-one C₁₂H₁₆O₂S 248.32 3-hydroxypropylthio, p-tolyl Not reported Not reported
2-((4-((4-Nitrobenzylidene)amino)-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl)thio)-1-(p-tolyl)ethan-1-one (13b) C₁₉H₁₄F₃N₅O₃S 449.41 Triazole, trifluoromethyl, nitrobenzylidene 200–202 Antifungal (ergosterol inhibition)
1-(4-(Chloromethyl)phenyl)-2-(dimethyl(oxo)-λ⁶-sulfanylidene)ethan-1-one (1f) C₁₁H₁₁ClO₂S 266.72 Sulfoxonium ylide, chloromethyl 137.3–138.5 Catalyst intermediate
1-(4-Substitutedphenyl)-2-[(5-(3-(pyrimidin-2-ylthio)propyl)-1,3,4-oxadiazol-2-yl)thio]ethan-1-one derivatives (4a–g) Varies ~400–450 Oxadiazole, pyrimidine, variable aryl Not reported Cytotoxic (anticancer)

Key Observations :

  • Bioactivity: Compounds with heterocyclic substituents (e.g., oxadiazole, triazole) exhibit pronounced biological activities. For example, oxadiazole derivatives (4a–g) showed cytotoxicity proportional to viable cell counts in anticancer assays , while triazole-containing compound 13b demonstrated antifungal activity via ergosterol biosynthesis inhibition .
  • Physical Properties : The presence of electronegative groups (e.g., trifluoromethyl in 13b) correlates with higher melting points (200–202°C) compared to simpler analogs .
  • Sulfur Functionality : The 3-hydroxypropylthio group in the target compound may enhance solubility but lacks the bioactive heterocycles seen in analogs like 4a–g or 13b.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.